4-(1H-pyrazol-1-yl)pyridin-3-amine
Overview
Description
“4-(1H-pyrazol-1-yl)pyridin-3-amine” is a chemical compound with the CAS Number: 1152543-41-3 . It has a molecular weight of 160.18 . The IUPAC name for this compound is 4-(1H-pyrazol-1-yl)-3-pyridinamine .
Molecular Structure Analysis
The Inchi Code for “4-(1H-pyrazol-1-yl)pyridin-3-amine” is 1S/C8H8N4/c9-7-6-10-4-2-8(7)12-5-1-3-11-12/h1-6H,9H2 . This code provides a unique representation of the molecule’s structure.The storage temperature and shipping temperature are not specified .
Scientific Research Applications
Synthesis of Imidazole Containing Compounds
Imidazole derivatives are significant in medicinal chemistry due to their wide range of biological activities. The compound “4-(1H-pyrazol-1-yl)pyridin-3-amine” can serve as a precursor in the synthesis of imidazole-containing compounds. These derivatives exhibit various pharmacological properties, including antibacterial, antifungal, and antitumor activities . The versatility of the imidazole ring allows for the development of new drugs with high chemotherapeutic values.
Development of Antifungal Agents
The structural motif of pyrazolylpyridinamine is found in several commercial fungicides. The presence of this moiety in compounds has led to the development of potent antifungal agents such as isopyrazam and sedaxane . The research into these compounds continues to be a promising field for the creation of new antifungal treatments.
Inhibitors of Liver Alcohol Dehydrogenase
“4-(1H-pyrazol-1-yl)pyridin-3-amine” has been identified as a potential inhibitor of liver alcohol dehydrogenase. This enzyme is crucial in the metabolism of alcohols within the body, and inhibitors can be used to treat alcohol dependency or poisoning .
Anticancer Research
Pyrazole derivatives are being studied for their anticancer properties, particularly as inhibitors of topoisomerase II alpha, an enzyme involved in DNA replication. The ability to inhibit this enzyme makes “4-(1H-pyrazol-1-yl)pyridin-3-amine” a candidate for the development of anticancer drugs .
Synthesis of Bipyrazoles
The compound can be used as a starting material in the synthesis of 1,4′-bipyrazoles, which are important in the creation of pharmaceuticals and biologically active compounds. These bipyrazoles have potential applications in various therapeutic areas .
Creation of Biologically Active Compounds
The pyrazolylpyridinamine core is integral in the synthesis of various biologically active compounds. These compounds can act as inhibitors for different biological targets, leading to the development of new drugs with specific actions .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to target protein serine/threonine-protein kinase b-raf .
Mode of Action
It is suggested that the compound may interact with its targets through strong hydrogen bonding interactions between the nh moiety and the residual amino acids in the active site of the enzyme .
Biochemical Pathways
Similar compounds have been known to affect the nad+ salvage pathway .
Pharmacokinetics
Similar compounds have shown excellent thermal stabilities with decomposition temperatures ranging from 215 °c to 340 °c .
Result of Action
Similar compounds have shown to induce g1-phase cell cycle arrest and suppress the phosphorylation of akt and s6 at the cellular level .
Action Environment
Similar compounds have shown to be free of toxic metals, placing them within the green primary explosives group .
properties
IUPAC Name |
4-pyrazol-1-ylpyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c9-7-6-10-4-2-8(7)12-5-1-3-11-12/h1-6H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFDKULOZRHMIAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=C(C=NC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701296027 |
Source
|
| Record name | 4-(1H-Pyrazol-1-yl)-3-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701296027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1152543-41-3 |
Source
|
| Record name | 4-(1H-Pyrazol-1-yl)-3-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1152543-41-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(1H-Pyrazol-1-yl)-3-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701296027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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